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Quantitative Data Summary for GSK9311

The following table consolidates the key biochemical data available for GSK9311 from the search results.

Property Value / Description Source / Assay

BRPF1 pIC₅₀ 6.0 Ligand competition binding assay (TR-
FRET) [1] [2] [3]

BRPF2 pIC₅₀ 4.3 Ligand competition binding assay (TR-
FRET) [2] [3]

BRPF1
Cellular IC₅₀

3.7 µM NanoLuc-BRPF1 bromodomain
interaction with Histone H3.3 in HEK293

cells [1]

Role &
Selectivity

Negative control for the probe GSK6853;

~125-185 fold less potent than GSK6853
[1]

N/A

Experimental Context and Assay Information

While detailed lab manuals are unavailable, the search results describe the types of assays used to

characterize GSK9311, which can guide your experimental setup.
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Biochemical Assay (TR-FRET): The primary biochemical potency (pIC₅₀) was determined using a

time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a common homogenous
method for measuring ligand binding to bromodomains in a cell-free system [1] [2].

Cellular Target Engagement (NanoBRET): Cellular activity was confirmed using a NanoBRET
assay in HEK293 cells. This technique monitors the disruption of the interaction between the BRPF1

bromodomain (fused to NanoLuc) and its binding partner (a histone H3.3 protein fused to a HaloTag)
in a live-cell environment [1].

Basic Compound Handling:
Solubility: GSK9311 can be dissolved in DMSO at a concentration of at least 2 mg/mL (clear

when warmed) [1]. Another source suggests a stock solution of 100 mg/mL in DMSO is possible
[2].

Storage: It is recommended to store the powder at -20°C [1].

The diagram below outlines the logical workflow for establishing a BRPF1 inhibition assay based on the

information available.
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End: Data Analysis

Click to download full resolution via product page

Guidance for Locating Full Protocols

Given the absence of detailed steps in the search results, here are practical suggestions for finding the

information you need:
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Consult Supplier Documentation: The most reliable source for a product's application notes is often

the manufacturer. Check the websites of suppliers like Sigma-Aldrich [1] or MedChemExpress [2]
[3] for a detailed Certificate of Analysis (CoA) or technical data sheets, which may contain more

information.
Refer to Related Literature: The original paper describing the development of the active probe

GSK6853 and its negative control GSK9311 is a key resource [4]. While the full text may be
paywalled, the methods section within it will contain the comprehensive experimental protocol.

Adapt General Bromodomain Assay Protocols: You can use established general protocols for TR-
FRET or NanoBRET bromodomain assays, using the data from the publications and suppliers as a

reference for expected results with GSK9311.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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